2-Fluoro-malonic acid monomethyl ester

• Molecular Formula: C4H5FO4
• Molecular Weight: 136.08 g/mol
• IUPAC Name: 2-fluoro-3-methoxy-3-oxopropanoic acid
• InChI: InChI=1S/C4H5FO4/c1-9-4(8)2(5)3(6)7/h2H,1H3,(H,6,7)
• InChI Key: PAUCQWVLVBSCTP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C(=O)O)F

Description

2-Fluoro-malonic acid monomethyl ester is a useful research compound. Its molecular formula is C4H5FO4 and its molecular weight is 136.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

KOH (38 mg, 0.67 mmol) was added to a solution 2-fluoro-malonic acid diethyl ester (100 mg, 0.563 mmol) in methanol (0.7 mL). The reaction mixture was stirred for 4 hours at ambient temperature then concentrated. The residue was diluted with water, acidified with conc. HCl, and the product was extracted with dichloromethane. The organic layer was dried over sodium sulfate and concentrated under reduced pressure to afford 70 mg (77%) of 2-fluoro-malonic acid monomethyl ester